Cas no 1891-29-8 (Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)-)

Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)- structure
1891-29-8 structure
Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)-
1891-29-8
C15H16O5
276.28454
186596
442266

Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)- Properties

Names and Identifiers

    • Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)-
    • LACTUCIN
    • 4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-2,7-dione
    • Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-...
    • (3aR,4R,9aS,9bR)-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-3,3a,4,5,9a,9b-hexahydroazuleno[4,5-b]furan-2,7-dione
    • (3aR,4S,9aS,9bR)-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-3,3a,4,5,9a,9b-hexahydroazuleno[4,5-b]furan-2,7-dione
    • Azuleno(4,5-b)furan-2,7-dione, 3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-, (3aR-(3aalpha,4beta,9aalpha,9bbeta))-
    • (3aR,4S,9aS,9bR)-3,3a,4,5,9a,9b-Hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methyleneazuleno[4,5-b]furan-2,7-dione
    • Lactucine
    • (3aR)-3,3aβ,4,5,9aβ,9bα-Hexahydro-4α-hydroxy-9-(hydroxymethyl)-6-methyl-3-methyleneazuleno[4,5-b]furan-2,7-dione
    • FS-7317
    • VJQAFLAZRVKAKM-VZLIPTOUSA-
    • C09489
    • SCHEMBL14215975
    • InChI=1/C15H16O5/c1-6-3-9(17)12-7(2)15(19)20-14(12)13-8(5-16)4-10(18)11(6)13/h4,9,12-14,16-17H,2-3,5H2,1H3/t9-,12+,13-,14-/m0/s1
    • LACTUCIN [MI]
    • (3AR,4S,9AS,9BR)-3,3A,4,5,9A,9B-HEXAHYDRO-4-HYDROXY-9-(HYDROXYMETHYL)-6-METHYL-3-METHYLENEAZULENO(4,5-B)FURAN-2,7-DIONE
    • AKOS040763768
    • R6E2918904
    • 1891-29-8
    • DTXSID70894751
    • CS-0169537
    • NS00094051
    • AC1L9CIQ
    • UNII-R6E2918904
    • (3aR,4S,9aS,9bR)-4-Hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-3,3a,4,5-tetrahydroazuleno[4,5-b]furan-2,7(9aH,9bH)-dione
    • (3aR,4S,9aS,9bR)-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-2,7-dione
    • (3aR,4S,9aS,9bR)-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-2,7-dione
    • CHEBI:6358
    • HY-N9438
    • 109402-60-0
    • SCHEMBL235693
    • 4-Hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-3,3a,4,5-tetrahydroazuleno[4,5-b]furan-2,7(9aH,9bH)-dione
    • DA-64848
    • +Expand
    • VJQAFLAZRVKAKM-UHFFFAOYSA-N
    • InChI=1S/C15H16O5/c1-6-3-9(17)12-7(2)15(19)20-14(12)13-8(5-16)4-10(18)11(6)13/h4,9,12-14,16-17H,2-3,5H2,1H3
    • OCC1=CC(=O)C2C1C1OC(=O)C(=C)C1C(CC=2C)O

Computed Properties

  • 276.09977361g/mol
  • 2
  • 5
  • 1
  • 276.09977361g/mol
  • 20
  • 583
  • 0
  • 4
  • 0
  • 0
  • 0
  • 1
  • -0.7
  • 83.8Ų

Experimental Properties

  • 228-233 °C (decomposition)
  • Soluble (180 g/l) (25 º C),
  • D +49° (c = 0.90 in methanol), +77.9° (c = 3.44 in pyridine)
  • 1.39±0.1 g/cm3 (20 ºC 760 Torr),

Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)- Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00AR2Q-5mg
LACTUCIN
1891-29-8 HPLC ≥95%
5mg
$806.00
A2B Chem LLC
AF00850-5mg
LACTUCIN
1891-29-8 ≥98%
5mg
$927.00
PhytoLab
84795-50mg
Lactucin
1891-29-8 ≥ 90.0 %
50mg
€2128.5
S e l l e c k ZHONG GUO
E0570-5mg
Lactucine
1891-29-8
5mg
¥3432.21
TargetMol Chemicals
TN6998-1 mg
Lactucin
1891-29-8 98%
1mg
¥ 1,900
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L40300-5mg
4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-2,7-dione
1891-29-8
5mg
¥4758.0 2022-04-27
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PHL84795-5MG
Lactucin
1891-29-8
5mg
¥6325.27 2023-09-09

Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)- Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.
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(CAS:1891-29-8)
ZHANG XIAO JIE
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:1891-29-8)
TANG SI LEI
15026964105
2881489226@qq.com
TIAN MEN HENG CHANG HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1891-29-8)
LEI JING LI
15102714773
1178380033@qq.com

Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)- Related Literature

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